2-methoxy-N-[2-[3-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanylindol-1-yl]ethyl]benzamide

• IUPAC Name: 2-methoxy-N-[2-[3-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C27H24F3N3O4S/c1-36-23-9-5-3-7-21(23)26(35)31-14-15-33-16-24(20-6-2-4-8-22(20)33)38-17-25(34)32-18-10-12-19(13-11-18)37-27(28,29)30/h2-13,16H,14-15,17H2,1H3,(H,31,35)(H,32,34)
• InChI Key: JNPRCGFBZXPIKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C27H24F3N3O4S
• Molecular Weight: 543.6 g/mol
• CAS No.: 862826-10-6

Description

2-methoxy-N-[2-[3-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanylindol-1-yl]ethyl]benzamide is a useful research compound. Its molecular formula is C27H24F3N3O4S and its molecular weight is 543.56. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Compounds with intricate molecular structures, including functionalities similar to "2-methoxy-N-[2-[3-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanylindol-1-yl]ethyl]benzamide," are often explored for their potential as therapeutic agents. For instance, research on benzamides and benzofuran derivatives has demonstrated their potential for anticancer and antiangiogenic activities, suggesting a potential area of application for complex molecules in drug discovery and development (Romagnoli et al., 2015). Additionally, sulfonanilides with specific structural modifications have been investigated for their herbicidal activity, indicating the versatility of such compounds in agrochemical research (Yoshimura et al., 2011).

Materials Science and Chemistry

In materials science, polymers and copolymers incorporating specific functional groups, akin to those in the queried compound, are synthesized for various applications, including selective membranes and sensors. For example, polymer-bound thiol groups on poly(2-oxazoline)s have been developed for specific chemical modifications, suggesting applications in materials science for complex molecules (Cesana et al., 2007).

Chemical Synthesis and Environmental Applications

The chemical functionalities present in the queried compound suggest its potential use in synthetic organic chemistry research, including the development of novel synthetic pathways and the exploration of reaction mechanisms. Furthermore, studies on the degradation of chemical compounds using advanced oxidation processes highlight the environmental significance of researching complex molecules for pollutant degradation and environmental remediation (El-Ghenymy et al., 2012).